![molecular formula C18H22O2 B3744696 1,1'-[1,6-hexanediylbis(oxy)]dibenzene CAS No. 10125-18-5](/img/structure/B3744696.png)
1,1'-[1,6-hexanediylbis(oxy)]dibenzene
Overview
Description
1,1'-[1,6-hexanediylbis(oxy)]dibenzene, commonly known as HDBD, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. HDBD is a symmetrical molecule consisting of two benzene rings connected by a hexane chain with two ether linkages. The compound is a colorless liquid with a molecular weight of 274.38 g/mol and a boiling point of 370°C.
Mechanism of Action
The exact mechanism of action of HDBD is not well understood. However, it has been proposed that HDBD may exert its biological effects by interfering with DNA synthesis and cell division. HDBD has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
HDBD has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that HDBD exhibits cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. HDBD has also been shown to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HDBD in lab experiments is its ease of synthesis. HDBD can be synthesized using relatively simple and inexpensive methods. Another advantage of HDBD is its versatility. HDBD can be used as a building block for the synthesis of various polymers and liquid crystals, as well as a dopant for the synthesis of OLEDs. However, one limitation of HDBD is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.
Future Directions
There are several potential future directions for research on HDBD. One area of research could be the development of new materials based on HDBD. HDBD has already been used as a building block for the synthesis of various polymers and liquid crystals, but there is still potential for the development of new materials with unique properties. Another area of research could be the development of new anticancer agents based on HDBD. HDBD has already shown promise as an anticancer agent in vitro, but further research is needed to determine its efficacy in vivo. Finally, there is potential for the development of new OLEDs based on HDBD. HDBD has already been used as a dopant for the synthesis of OLEDs, but further research is needed to optimize its performance.
Scientific Research Applications
HDBD has been studied extensively for its potential applications in various scientific fields. In the field of material science, HDBD has been used as a building block for the synthesis of various polymers and liquid crystals. In the field of organic electronics, HDBD has been used as a dopant for the synthesis of organic light-emitting diodes (OLEDs). In the field of medicinal chemistry, HDBD has been studied for its potential as an anticancer agent.
properties
IUPAC Name |
6-phenoxyhexoxybenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O2/c1(9-15-19-17-11-5-3-6-12-17)2-10-16-20-18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLBMCHWSWYHXFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCCCCOC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40143809 |
Source
|
| Record name | Benzene, 1,1'-(1,6-hexanediylbis(oxy))bis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40143809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzene, 1,1'-(1,6-hexanediylbis(oxy))bis- | |
CAS RN |
10125-18-5 |
Source
|
| Record name | 1,1′-[1,6-Hexanediylbis(oxy)]bis[benzene] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10125-18-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1,1'-(1,6-hexanediylbis(oxy))bis- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010125185 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, 1,1'-(1,6-hexanediylbis(oxy))bis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40143809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,6-Diphenoxyhexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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